Cas no 886497-94-5 (2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile)

• Product Name: 2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile
• CAS No: 886497-94-5
• MF: C₉H₅F₄NO
• MW: 219.135716199875
• MDL: MFCD04115891
• CID: 3061150
• PubChem ID: 2783327
• Update Time: 2025-04-21

2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile
• 2-[2-fluoro-5-(trifluoromethoxy)phenyl]acetonitrile
• AKOS015956882
• 2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile
• 886497-94-5
• JS-4257
• MFCD04115891

• MDL： MFCD04115891
• Inchi： 1S/C9H5F4NO/c10-8-2-1-7(15-9(11,12)13)5-6(8)3-4-14/h1-2,5H,3H2
• InChI Key： HTFVCDAKICJOMB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CC#N)OC(F)(F)F

Computed Properties

• Exact Mass: 219.03072643Da
• Monoisotopic Mass: 219.03072643Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides